Stripping voltammetry at chemically modified graphenes

RSC Advances Pub Date: 2012-05-08 DOI: 10.1039/C2RA20431B

Abstract

Several chemically modified graphene (CMG) materials were used to modify bare glassy carbon (GC) electrodes for the square wave anodic stripping voltammetry detection of cadmium ion concentration in aqueous solution, without the use of additives to amplify the detection signal. These CMGs included graphene oxide, graphite oxide, thermally reduced graphene oxide, chemically reduced graphene oxide and electrochemically reduced graphene oxide. The electrochemical performances of these modified electrodes were compared and the recently claimed advantages of using graphene materials to modify electrodes for the ASV detection of trace metal ions was thus challenged. Two CMG materials were proposed as suitable candidates for further investigations in their application towards real world sample analysis.

Graphical abstract: Stripping voltammetry at chemically modified graphenes
Stripping voltammetry at chemically modified graphenes
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